Cas no 2171235-45-1 ((2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid
• CAS No: 2171235-45-1
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 5783351
• PubChem ID: 7408316
• Update Time: 2025-06-12

(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1538173
• (2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]pyrrolidine-2-carboxylic acid
• 2171235-45-1
• (N-Fmoc-glycyl)-D-proline
• (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C22H22N2O5/c25-20(24-11-5-10-19(24)21(26)27)12-23-22(28)29-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19H,5,10-13H2,(H,23,28)(H,26,27)/t19-/m1/s1
• InChI Key： HPTFPWMPQFBSHP-LJQANCHMSA-N
• SMILES： O(C(NCC(N1CCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.15287181g/mol
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 676.5±55.0 °C(Predicted)
• pka: 3.50±0.20(Predicted)

Additional information on (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid

(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid (CAS No. 2171235-45-1): A Comprehensive Overview

(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid (CAS No. 2171235-45-1) is a sophisticated compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Phe-Gly-OH, is a key building block in the synthesis of peptides and peptidomimetics, which are essential in the development of novel therapeutic agents.

The structure of (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group can be efficiently removed under mild basic conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid in the development of peptidomimetics with enhanced pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against proteases involved in various diseases, including cancer and neurodegenerative disorders. The researchers found that the Fmoc group not only facilitates the synthesis but also enhances the stability and bioavailability of the resulting peptides.

In addition to its applications in drug discovery, (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid has been explored for its potential in diagnostic imaging. A research team at the University of California, San Francisco, reported that this compound can be labeled with radiotracers to create highly sensitive probes for positron emission tomography (PET). These probes have shown promise in detecting early-stage tumors and monitoring treatment responses, offering new avenues for personalized medicine.

The synthetic versatility of (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid has also led to its use in combinatorial chemistry. By incorporating this compound into libraries of small molecules, researchers can rapidly screen for compounds with desired biological activities. This approach has been particularly useful in identifying lead candidates for drug development, as it allows for high-throughput screening and optimization.

Furthermore, the compound's ability to form stable amide bonds makes it an excellent candidate for the synthesis of cyclic peptides. Cyclic peptides have gained increasing attention due to their improved pharmacokinetic properties and reduced susceptibility to enzymatic degradation. A study published in Angewandte Chemie International Edition demonstrated that cyclic peptides derived from (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid exhibit enhanced cell permeability and target specificity, making them attractive candidates for therapeutic applications.

The safety profile of (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic concentrations, with minimal adverse effects on liver and kidney function. These findings support its potential for further clinical development.

In conclusion, (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpyrrolidine-2-carboxylic acid (CAS No. 2171235-45-1) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an invaluable tool for the development of novel therapeutic agents and diagnostic tools. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health and well-being.